Cas no 1261603-19-3 (2-Fluoro-1,3-thiazole-4-carboxylic acid)

2-Fluoro-1,3-thiazole-4-carboxylic acid is a fluorinated heterocyclic carboxylic acid with a thiazole core, offering unique reactivity and structural versatility in organic synthesis. The fluorine substitution at the 2-position enhances its electronic properties, making it a valuable intermediate for pharmaceutical and agrochemical applications. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The thiazole ring contributes to its stability and potential bioactivity, making it useful in the development of bioactive molecules. This compound is particularly suitable for medicinal chemistry research, where fluorinated heterocycles are often employed to optimize pharmacokinetic properties.
2-Fluoro-1,3-thiazole-4-carboxylic acid structure
1261603-19-3 structure
Product Name:2-Fluoro-1,3-thiazole-4-carboxylic acid
CAS No:1261603-19-3
MF:C4H2FNO2S
MW:147.127583026886
MDL:MFCD18416847
CID:4820663
PubChem ID:21803035
Update Time:2025-05-27

2-Fluoro-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-1,3-thiazole-4-carboxylic acid
    • 2-Fluoro-1,3-thiazole-4-carboxylic acid
    • MDL： MFCD18416847
    • Inchi： 1S/C4H2FNO2S/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
    • InChI Key： ALHCIGPKWPNDNF-UHFFFAOYSA-N
    • SMILES： S1C(=NC(C(=O)O)=C1)F

Computed Properties

  • Exact Mass: 146.97902764 g/mol
  • Monoisotopic Mass: 146.97902764 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 147.13
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.4

2-Fluoro-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059000139-250mg
2-Fluoro-1,3-thiazole-4-carboxylic acid
 1261603-19-3 98%
250mg
 $793.48 2023-09-03
Alichem
A059000139-500mg
2-Fluoro-1,3-thiazole-4-carboxylic acid
 1261603-19-3 98%
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 $1247.50 2023-09-03
Alichem
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Enamine
EN300-337091-1.0g
2-fluoro-1,3-thiazole-4-carboxylic acid
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 $903.0 2023-02-23
Enamine
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Enamine
EN300-337091-5.0g
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Enamine
EN300-337091-10.0g
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 $2980.0 2023-02-23
Enamine
EN300-337091-1g
2-fluoro-1,3-thiazole-4-carboxylic acid
 1261603-19-3
1g
 $903.0 2023-09-03
Enamine
EN300-337091-5g
2-fluoro-1,3-thiazole-4-carboxylic acid
 1261603-19-3
5g
 $2369.0 2023-09-03
Enamine
EN300-337091-10g
2-fluoro-1,3-thiazole-4-carboxylic acid
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10g
 $2980.0 2023-09-03

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